Cas no 897622-26-3 (4-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzene-1-sulfonamide)

• Product Name: 4-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzene-1-sulfonamide
• CAS No: 897622-26-3
• MF: C₁₉H₂₅N₃O₅S₂
• MW: 439.548902273178
• CID: 5939291
• PubChem ID: 16809019
• Update Time: 2025-05-24

4-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzene-1-sulfonamide
• Benzenesulfonamide, 4-methoxy-N-[2-[(4-phenyl-1-piperazinyl)sulfonyl]ethyl]-
• VU0490329-1
• 897622-26-3
• HMS3008P17
• 4-methoxy-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}benzene-1-sulfonamide
• AKOS024625292
• SMR000808052
• 4-methoxy-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)benzenesulfonamide
• F2069-0124
• 4-methoxy-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]benzenesulfonamide
• MLS001235224
• CHEMBL2355177

• Inchi： 1S/C19H25N3O5S2/c1-27-18-7-9-19(10-8-18)29(25,26)20-11-16-28(23,24)22-14-12-21(13-15-22)17-5-3-2-4-6-17/h2-10,20H,11-16H2,1H3
• InChI Key： BNIYSHSQVADRTL-UHFFFAOYSA-N
• SMILES： C1(S(NCCS(N2CCN(C3=CC=CC=C3)CC2)(=O)=O)(=O)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 439.12356325g/mol
• Monoisotopic Mass: 439.12356325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 635.6±65.0 °C(Predicted)
• pka: 10.77±0.50(Predicted)

Additional information on 4-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzene-1-sulfonamide

4-Methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 897622-26-3, known as 4-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzene-1-sulfonamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely studied for their potential therapeutic applications. The molecule's structure is characterized by a benzene ring substituted with a methoxy group and a sulfonamide moiety, which is further connected to a piperazine ring via a sulfone group. This unique architecture makes it a promising candidate for various drug development programs.

Recent studies have highlighted the potential of 4-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzene-1-sulfonamide in targeting specific biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The piperazine ring, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with various biological targets. This feature enhances the compound's bioavailability and binding affinity to its target proteins.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and coupling reactions. Researchers have optimized the synthetic pathway to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical studies. The use of advanced techniques such as microwave-assisted synthesis and catalytic processes has further streamlined the production of CAS No. 897622-26-3.

In terms of pharmacological activity, 4-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzene-1-sulfonamide has shown potent inhibitory effects on enzymes such as kinases and proteases, which are often overexpressed in pathological conditions. For instance, studies have demonstrated its ability to inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This property makes it a potential candidate for anti-cancer therapies.

Beyond its enzymatic targets, this compound has also been investigated for its anti-inflammatory properties. Inflammation is a key contributor to numerous chronic diseases, including cardiovascular disorders and neurodegenerative conditions. Preclinical experiments have shown that CAS No. 897622-26-3 can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases.

The structural versatility of 4-methoxy-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}benzene-1-sulfonamide allows for further modifications to enhance its therapeutic profile. Researchers are exploring strategies such as site-specific substitutions and stereochemical optimizations to improve its efficacy and reduce off-target effects. These modifications could lead to the development of next-generation drugs with improved pharmacokinetic properties.

In conclusion, CAS No. 897622-26-3 represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on its mechanism of action, toxicity profile, and clinical potential, this compound holds promise for addressing unmet medical needs in various therapeutic areas.